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Compound of Interest

Compound Name: VU625

Cat. No.: B15587739 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

the proper disposal of VU625, a potent and selective inhibitor of the Aedes aegypti inward

rectifier potassium channel (AeKir1), currently under investigation as a potential mosquitocide.

The following procedures are based on the Safety Data Sheet (SDS) provided by

MedChemExpress and general best practices for handling bioactive research chemicals.

Key Quantitative Data for VU625
For quick reference, the following table summarizes key quantitative and physical data for

VU625.

Property Value Source

CAS Number 901008-62-6 MedChemExpress

Molecular Formula C₁₉H₂₂N₂O₄S MedChemExpress

Molecular Weight 374.45 g/mol MedChemExpress

Appearance Solid MedChemExpress

Purity >98% MedChemExpress

IC₅₀ (AeKir1) 96.8 nM (in HEK293 cells) MedChemExpress
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Experimental Protocols: Safe Handling and Disposal
of VU625
Adherence to the following step-by-step procedures is crucial for the safe handling and

disposal of VU625 in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling VU625, ensure that the following personal protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes.

Step-by-Step Disposal Procedure
The disposal of VU625 and its containers must be conducted in accordance with all applicable

federal, state, and local environmental regulations.

Waste Collection:

Collect all waste VU625, whether in solid form or in solution, in a designated and clearly

labeled hazardous waste container.

Do not mix VU625 waste with other incompatible waste streams.

The container must be securely sealed to prevent leaks or spills.

Container Disposal:

Empty containers that held VU625 should be treated as hazardous waste.

Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone). The rinsate

must be collected and disposed of as hazardous chemical waste.
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After decontamination, the container can be disposed of according to institutional

guidelines for decontaminated labware.

Spill Response:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if the material is a dust or aerosol.

For a solid spill, carefully sweep the material to avoid generating dust and place it in the

designated hazardous waste container.

For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth).

Ventilate the area and wash the spill site after the material has been removed.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the logical workflow for the safe handling and disposal of

VU625.
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Start: Handling VU625

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Handle VU625 in a
Well-Ventilated Area

Generate VU625 Waste
(Solid, Liquid, Contaminated Materials)

Spill Occurs

Potential

Collect Waste in a Labeled
Hazardous Waste Container

Dispose of Waste Container via
Institutional Hazardous Waste Program

Follow Spill Response Protocol:
1. Evacuate
2. Wear PPE

3. Contain & Clean Up

End of Process

Click to download full resolution via product page

VU625 Safe Handling and Disposal Workflow
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Disclaimer: This information is intended for guidance and is based on the available Safety Data

Sheet. It is the responsibility of the user to ensure that all disposal activities are in full

compliance with institutional policies and all applicable regulations. Always consult the most

current Safety Data Sheet from the supplier and your institution's Environmental Health and

Safety (EHS) department before handling or disposing of any chemical.

To cite this document: BenchChem. [Proper Disposal and Safe Handling of VU625: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587739#vu625-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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